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Compound of Interest

Compound Name: Boc-DL-Arg(Pmc)(Pmc)-OH

Cat. No.: B15286543

Executive Summary

For researchers and professionals in drug development and peptide chemistry, the selection of
appropriately protected amino acid building blocks is critical for successful solid-phase peptide
synthesis (SPPS). This guide addresses the technical specifications of Boc-DL-Arg(Pmc)
(Pmc)-OH. Our comprehensive search indicates that Boc-DL-Arg(Pmc)(Pmc)-OH is not a
standard commercially available reagent, and consequently, a specific CAS number, supplier
information, and detailed experimental protocols are not available.

This document instead focuses on the closest commercially available analogue, Boc-L-
Arg(Pmc)-OH, providing key technical data and supplier information to assist researchers in
their synthesis planning.

Closest Commercially Available Alternative: Boc-L-
Arg(Pmc)-OH

As a practical alternative, this guide provides detailed information on Boc-L-Arg(Pmc)-OH. This
compound is a widely used building block in peptide synthesis, where the Boc group protects
the alpha-amino group, and the Pmc (2,2,5,7,8-pentamethylchroman-6-sulfonyl) group protects

the guanidino function of the arginine side chain.

Quantitative Data

The following table summarizes the key physicochemical properties of Boc-L-Arg(Pmc)-OH.
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Property Value Citations
CAS Number 200125-12-8 [1][2113]14]
Molecular Formula C2s5H40N407S [11[3][4]
Molecular Weight 540.68 g/mol [11[3114]
Appearance White to off-white powder [2]
Storage Temperature 2-8°C [1][3][4]

Supplier Information

Boc-L-Arg(Pmc)-OH is available from various chemical suppliers, including:

Iris Biotech GmbH[1][3][4]

ECHEMI[2]

Sigma-Aldrich

Combi-Blocks, Inc. (via Sigma-Aldrich)

Researchers are advised to contact these suppliers directly for pricing, availability, and detailed
specifications.

Experimental Protocols and Applications

While a specific, detailed experimental protocol for the use of Boc-L-Arg(Pmc)-OH is
dependent on the target peptide sequence and the synthesis scale, its general application is in
Boc-chemistry solid-phase peptide synthesis (SPPS). The Boc protecting group is typically
removed with a moderately strong acid, such as trifluoroacetic acid (TFA), while the Pmc group
is also acid-labile and is cleaved under similar conditions. The use of Boc-protected amino
acids is a well-established method in peptide synthesis.[5]

No specific signaling pathways involving Boc-L-Arg(Pmc)-OH were identified, as it is a
synthetic building block and not a biologically active molecule in this form.
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Logical Workflow for Compound Information
Retrieval

The following diagram illustrates the process undertaken to provide the most relevant
information when a specific chemical compound is not readily found.
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Figure 1. Logical workflow for providing information on alternative compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15286543#boc-dl-arg-pmc-pmc-oh-cas-number-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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